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Compound of Interest

Compound Name: Pyranthrone

Cat. No.: B1679902

An In-depth Technical Guide to the Safety and Handling of Pyranthrone Powder

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for chemical compounds is paramount. This
guide provides a detailed overview of the core safety, handling, and toxicological information for
Pyranthrone powder, a vat dye also known as C.I. 59700, Vat Orange 9, and
Pyranthrenedione. While extensive research on its biological signaling pathways is not publicly
available, this document synthesizes the existing safety data to ensure its proper management
in a laboratory setting.

Physicochemical Properties

Understanding the physical and chemical properties of Pyranthrone is fundamental to its safe
handling and storage.
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Property Data
Molecular Formula C30H1402
Molecular Weight 406.43 g/mol
Appearance Orange powder

Insoluble in water, slightly soluble in ethanol,

Solubility _
soluble in tetrahydronaphthalene and xylene.[1]
Dark blue in concentrated sulfuric acid, with a
Behavior in Acid yellow-orange precipitate forming after dilution.
[2]
Behavior in Base Bluish-red in an alkaline hydrosulfite solution.[2]
Light Fastness Excellent light fastness of Grade 6-7.[2]

Toxicological Data

The available toxicological data for Pyranthrone powder is primarily from standard safety
assessments. Detailed mechanistic studies or comprehensive genotoxicity and carcinogenicity
data are not extensively reported in the public domain.

Endpoint Result Species Method
Acute Oral Toxicity LD50: > 6400 mg/kg OECD 404

Skin Irritation Non-irritating Rabbit OECD 405
Eye Irritation Non-irritating Rabbit

L No sensitizing effects
Sensitization
known.

Mutagenicity No data available.

. . No information
Reproductive Toxicity _
available.

Carcinogenicity No data available.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB5305759_EN.htm
https://pubmed.ncbi.nlm.nih.gov/32967040/
https://pubmed.ncbi.nlm.nih.gov/32967040/
https://pubmed.ncbi.nlm.nih.gov/32967040/
https://www.benchchem.com/product/b1679902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Precautionary Measures

Pyranthrone powder is considered to have low acute toxicity. However, as with any fine
powder, it poses a risk of dust explosion and respiratory irritation if handled improperly.

Hazard Statements

e May form combustible dust concentrations in air.
o May cause respiratory irritation.[1][3]
o Causes skin irritation.[1][3]

o Causes serious eye irritation.[1][3]

Precautionary Statements

e P261: Avoid breathing dust.[3][4]
e P264: Wash skin thoroughly after handling.[3]
e P271: Use only outdoors or in a well-ventilated area.[3]

o P280: Wear protective gloves/eye protection/face protection.[3][4]

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed above are not provided in
the readily available safety data sheets. The provided information typically references
standardized OECD guidelines without detailing the specific laboratory procedures followed.
For researchers requiring this level of detail, direct inquiry with the supplier or manufacturer of
the specific Pyranthrone powder is recommended.

Signaling Pathways and Mechanism of Action

As of the latest available data, there is no published research detailing the specific biological
signaling pathways affected by Pyranthrone. Its primary application is as a dye, and its
interactions with cellular systems at a molecular level have not been a significant focus of
public domain research. Therefore, diagrams of signaling pathways cannot be provided.
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Safe Handling and Storage Workflow

Proper handling and storage procedures are critical to minimize exposure and ensure a safe
laboratory environment. The following workflow outlines the key steps for managing
Pyranthrone powder.
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Pyranthrone Powder Handling Workflow

Preparation Spill & Disposal

Assess Risks & Review SDS Spill Occurs

Don Appropriate PPE

(Gloves, Goggles, Lab Coat, Respirator) SEEIEER/ATER (4 VEED

Ensure Adequate Ventilation

(Fume Hood) Contain Spill & Prevent Dust Cloud

Handling

Weigh/Transfer Powder Carefully
to Minimize Dust

Collect Mechanically
(HEPA-filtered vacuum or sweeping)

Keep Container Tightly Closed

When Not in Use Place in Labeled Container for Disposal

Stoniage
v

Dispose of Waste According to

Store in a Tightly Sealed Container Local Regulations

i

Keep in a Dry, Cool,
Well-Ventilated Area

i

Store Away from Incompatible
Materials (e.g., Strong Oxidizers)

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of Pyranthrone powder.
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Emergency Procedures
First Aid Measures

» After Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[5]
o After Skin Contact: Wash with soap and plenty of water.[5]

o After Eye Contact: Rinse opened eyes with plenty of water for at least 15 minutes and
consult a physician.[5]

o After Ingestion: Rinse mouth with water and drink plenty of water. Seek medical attention if
symptoms occur.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Foam, extinguishing powder, water spray.[5]
o Unsuitable Extinguishing Media: Water jet, as it may spread the fire.

o Specific Hazards: Risk of dust explosion.[5] Finely dispersed dust in the air in sufficient
concentrations and in the presence of an ignition source is a potential dust explosion hazard.

Accidental Release Measures

e Personal Precautions: Do not inhale dust.[5] Ensure adequate ventilation.
e Environmental Precautions: Prevent contamination of soil, drains, and surface waters.[5]

» Methods for Cleaning Up: Take up mechanically and collect in suitable containers for
disposal. Avoid dust formation.[5] For large spills, sweep or shovel the material into a labeled
container. For small spills, a HEPA-filtered vacuum cleaner is recommended.

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.

» Conditions to Avoid: Avoid humidity and static electricity discharge.[5]
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e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: None if stored and handled according to specifications.

[5]

Ecological Information

e Aquatic Toxicity: No negative effects on fish and daphnia have been reported.[5]

» Persistence and Degradability: As a very insoluble product, it can be removed from water
mechanically in effluent treatment plants.[5]

o Mobility: Not water-soluble.[5]

This guide provides a foundational understanding of the safety and handling of Pyranthrone
powder based on currently available information. For any specialized application or in-depth
toxicological assessment, further investigation and consultation with safety professionals are
strongly advised.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679902#safety-and-handling-guidelines-for-
pyranthrone-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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